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Compound of Interest

Compound Name: 4-(Dimethylamino)benzoic acid

Cat. No.: B143218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-(Dimethylamino)benzoic acid (DMABA). The information is intended to guide laboratory

personnel in the safe use, storage, and disposal of this chemical, minimizing potential risks and

ensuring a safe working environment.

Hazard Identification and Classification
4-(Dimethylamino)benzoic acid is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The compound is categorized as

causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4][5][6]

GHS Classification:

Skin Corrosion/Irritation: Category 2[2][3][4]

Serious Eye Damage/Eye Irritation: Category 2[2][3][4]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[2][3][4]

Signal Word: Warning[1][4]

Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b143218?utm_src=pdf-interest
https://www.benchchem.com/product/b143218?utm_src=pdf-body
https://www.benchchem.com/product/b143218?utm_src=pdf-body
https://www.echemi.com/sds/4-dimethylaminobenzoicacid-pid_Rock4140.html
https://www.fishersci.com/store/msds?partNumber=AC115760250&productDescription=4-DIMETHYLAMINOBENZOIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1433830&productDescription=4-DIMETHLAMINOBENZOIC+AC+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115760250&countryCode=US&language=en
https://www.chembk.com/en/chem/4-dimethylamino%20benzoic%20acid
https://www.tcichemicals.com/BE/en/sds/D5463_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC115760250&productDescription=4-DIMETHYLAMINOBENZOIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1433830&productDescription=4-DIMETHLAMINOBENZOIC+AC+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115760250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115760250&productDescription=4-DIMETHYLAMINOBENZOIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1433830&productDescription=4-DIMETHLAMINOBENZOIC+AC+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115760250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115760250&productDescription=4-DIMETHYLAMINOBENZOIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1433830&productDescription=4-DIMETHLAMINOBENZOIC+AC+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115760250&countryCode=US&language=en
https://www.echemi.com/sds/4-dimethylaminobenzoicacid-pid_Rock4140.html
https://www.fishersci.com/store/msds?partNumber=AC115760250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[1][6]

H319: Causes serious eye irritation.[1][6]

H335: May cause respiratory irritation.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-(Dimethylamino)benzoic acid is

presented in the table below.

Property Value Reference

Molecular Formula C9H11NO2 [7]

Molecular Weight 165.19 g/mol [7][8]

Appearance
White to yellowish crystalline

powder
[1]

Melting Point 241-243 °C (decomposes) [5][7][9]

Boiling Point 315.8 °C at 760 mmHg [1][7]

Flash Point 144.8 °C [1][7]

Density 1.18 g/cm³ [1]

Solubility

Insoluble in water. Soluble in

alcohol, hydrochloric acid,

alkali solution, and ether.

[5][9]

Toxicological Information
The toxicological properties of 4-(Dimethylamino)benzoic acid have not been fully

investigated.[2] The available data indicates potential for irritation.
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Toxicity Data Value Reference

Intravenous LD50 (mouse) 180 mg/kg [8]

Oral LD50 (rat) > 2000 mg/kg [10]

While specific experimental protocols for the toxicological assessment of 4-
(Dimethylamino)benzoic acid are not publicly available, standardized tests such as the

OECD Guidelines for the Testing of Chemicals are typically employed. For instance, skin

irritation is often assessed using in vitro methods like the Reconstructed Human Epidermis

(RhE) test (OECD 439), and eye irritation is evaluated using methods like the Bovine Corneal

Opacity and Permeability (BCOP) test (OECD 437). Acute oral toxicity is generally determined

by studies following OECD Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method).

Safety and Handling Precautions
Engineering Controls

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

the inhalation of dust or vapors.[2][11][12]

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[2][11]

Personal Protective Equipment (PPE)
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PPE Category Item Specifications Reference

Eye/Face Protection Safety Goggles

Must conform to

European Standard

EN166 or OSHA's eye

and face protection

regulations in 29 CFR

1910.133.

[1][2][11]

Skin Protection
Chemical-resistant

gloves

Nitrile gloves are a

suitable option.

Inspect gloves for any

signs of degradation

or punctures before

use.

[1][11]

Lab Coat

A lab coat must be

worn to protect

clothing and skin from

contamination.

[11]

Respiratory Protection
NIOSH-approved

respirator

Required when

engineering controls

are insufficient, if dust

is generated, or if

irritation is

experienced.

[1][2][11]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[2][12]

Avoid breathing dust, vapor, mist, or gas.[2][12]

Wash hands and any exposed skin thoroughly after handling.[1][2][12]

Keep the container tightly closed when not in use.[1][11]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[12]
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First Aid Measures
Exposure Route First Aid Procedure Reference

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[1][2][3]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes. Consult a

doctor.

[1][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Get

medical attention.

[1][2][3]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[1][2]

Storage and Disposal
Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2][11]

Store apart from foodstuff containers or incompatible materials such as strong oxidizing

agents.[1][2][7]

Store locked up.[1][2]
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Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][2][11]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[2]

Accidental Release Measures
Ensure adequate ventilation and wear appropriate personal protective equipment.[2][3]

Avoid dust formation.[2]

For a small spill, carefully sweep up the solid material and place it into a labeled container for

hazardous waste disposal.[2][11]

Clean the spill area with an appropriate solvent, followed by soap and water.[11]

Do not let the chemical enter drains.[2]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[13]

Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be generated.[2][3][13]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][2][3]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for 4-
(Dimethylamino)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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